N-(benzo[d][1,3]dioxol-5-yl)-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C17H23N3O4/c1-22-14-4-6-19(7-5-14)13-9-20(10-13)17(21)18-12-2-3-15-16(8-12)24-11-23-15/h2-3,8,13-14H,4-7,9-11H2,1H3,(H,18,21)
• InChI Key: JDSJHKFGXXLWNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2CN(C2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol
• CAS No.: 2034490-39-4

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide, also known as BDA-410, is a novel and potent small molecule inhibitor of the protein-protein interaction between the transcription factor STAT3 and its upstream activator JAK2. BDA-410 has been shown to have potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed novel chemical compounds derived from similar structures, focusing on their synthesis and potential as agents with various biological activities. For instance, novel compounds exhibiting cyclooxygenase-2 inhibitory, analgesic, and anti-inflammatory activities have been synthesized, indicating the chemical versatility and potential therapeutic applications of related compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Potential

Compounds with structures resembling "N-(benzo[d][1,3]dioxol-5-yl)-3-(4-methoxypiperidin-1-yl)azetidine-1-carboxamide" have been evaluated for various pharmacological effects. For example, derivatives have been studied for serotonin-3 receptor antagonistic activities, revealing insights into the structural requirements for potent activity and offering potential pathways for developing new therapeutic agents (Kuroita, Sakamori, & Kawakita, 1996).

Safety and Metabolism Studies

The toxicological evaluation of related N-alkyl benzamide compounds has provided crucial information on their safety for use in food and beverage applications, showcasing the importance of understanding the metabolism and toxicological profiles of such compounds (Karanewsky, Arthur, Liu, Chi, & Ida, 2016).

Chemical Synthesis and Biological Evaluation

The synthesis and characterization of compounds with similar structures have been explored, leading to the development of molecules with antimicrobial properties. This underscores the role of chemical synthesis in drug discovery and the potential of such compounds to address various biological targets (Talupur, Satheesh, & Chandrasekhar, 2021).